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Compound Name: Detda
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An In-depth Technical Guide to Diethyltoluenediamine (CAS Number: 68479-98-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyltoluenediamine (DETDA), a

widely used aromatic diamine with the CAS number 68479-98-1. DETDA is primarily utilized as

a chain extender and curing agent in the polymer industry, particularly for polyurethane and

epoxy resins.[1][2][3][4][5][6][7][8] This document summarizes its key physical and chemical

properties, explores its primary applications with illustrative experimental protocols, and delves

into its reaction mechanisms.

Core Data Presentation
The following tables summarize the key quantitative data for DETDA, facilitating easy

comparison of its properties.

Table 1: Physical and Chemical Properties of DETDA
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Property Value Source(s)

CAS Number 68479-98-1 [2][3]

EINECS Number 270-877-4 [2][6]

Molecular Formula C11H18N2 [1][2][6]

Molecular Weight 178.28 g/mol [1][3][6]

Appearance
Colorless to yellowish or light

amber transparent liquid
[1][2][3][6]

Boiling Point
301.4 °C to 308 °C at 760

mmHg
[2][3]

Freezing Point -9 °C [3]

Flash Point 135 °C [3]

Density (at 20°C) 1.013 to 1.02 g/cm³ [2][3]

Viscosity (at 20°C) 280-290 mPa·s [2][3]

Viscosity (at 25°C) 155 mPa·s [3]

Vapor Pressure (at 165°C) 1.33 x 10³ Pa [2]

Solubility

Slightly soluble in water;

soluble in alcohol, ether,

acetone, and other polar

organic solvents

[1][2]

Table 2: Composition and Purity Specifications for
Commercial DETDA
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Component Specification Source(s)

Purity (DETDA Content) ≥ 97.5% - 98% [5][6]

3,5-Diethyltoluene-2,4-diamine

Isomer
75% - 82% [5]

3,5-Diethyltoluene-2,6-diamine

Isomer
17% - 24% [5]

Toluene Diamine (TDA)

Content
≤ 0.1% [5][6]

Moisture Content ≤ 0.1% [5][6]

Amine Value 620-640 mg KOH/g [5]

Table 3: Performance Characteristics of DETDA in Epoxy
Resin Systems
The following table illustrates the effect of DETDA as a curing agent on the properties of an

epoxy resin (e.g., Epon 828), showcasing its performance relative to other curing agents like

MDA.

Property DETDA MDA
DETDA @
100°C

Source(s)

Pot-life (min) ~240 - - [9]

Hardness (Shore

A)
28 - - [9]

Tensile Strength

(PSI)
269 - - [9]

Elongation (%) 1177 - - [9]

Tear Strength

(lb/in)
49 - - [9]
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Note: The performance data can vary significantly based on the specific epoxy resin,

formulation, and curing conditions.

Experimental Protocols
This section provides detailed methodologies for key experiments involving DETDA, offering a

practical guide for laboratory and research applications.

Synthesis of Diethyltoluenediamine (DETDA)
The industrial synthesis of DETDA typically involves the ethylation of toluene diamine (TDA). A

common method is outlined below, based on publicly available patent literature.

Materials:

Toluene diamine (TDA)

Ethylene

Catalyst (e.g., an 'aromatic amine-aluminum' catalyst system, or a zeolite catalyst)

Solvent (e.g., diphenyl ether or phenoxy biphenyl for catalyst recovery)

Procedure:

Charge a high-pressure reactor with toluene diamine and the chosen catalyst.

Heat the reactor to 150-200°C with stirring to form the catalyst system.

Purge the reactor with a small amount of ethylene to remove any generated hydrogen.

Increase the temperature to 290-330°C and introduce ethylene gas to a pressure of 6.0-8.0

MPa.

Maintain the reaction for a specified time (e.g., 0.75-1.2 hours) to allow for complete

alkylation.

After the reaction, add a high-boiling solvent like diphenyl ether to reduce the viscosity of the

mixture.
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Filter the mixture to separate the catalyst for recycling.

The filtrate is then subjected to distillation to purify the DETDA.

Preparation of a Polyurethane Elastomer using DETDA
as a Chain Extender
This protocol describes the preparation of a polyurethane elastomer, a common application for

DETDA.

Materials:

Polyurethane prepolymer (e.g., a TDI or MDI-based prepolymer)

Diethyltoluenediamine (DETDA)

Degassing equipment (vacuum chamber)

Molding equipment

Procedure:

Preheat the polyurethane prepolymer to the recommended processing temperature (typically

70-100°C) to reduce its viscosity.

Degas the prepolymer under vacuum to remove any dissolved air or moisture.

Calculate the stoichiometric amount of DETDA required based on the isocyanate (NCO)

content of the prepolymer. The equivalent weight of DETDA is approximately 89.14.

Heat the DETDA to a moderate temperature (e.g., 50-70°C) to ensure good mixing.

Thoroughly mix the preheated and degassed prepolymer with the calculated amount of

DETDA. Mixing should be rapid and efficient due to the fast reaction rate.

Pour the reacting mixture into a preheated and release-coated mold.
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Cure the cast elastomer in an oven at a specified temperature and duration (e.g., 100-120°C

for 1-16 hours).

Post-cure the demolded part at a slightly elevated temperature for an extended period to

ensure the completion of the reaction and stabilization of mechanical properties.

Curing of an Epoxy Resin with DETDA
This protocol outlines the use of DETDA as a curing agent for an epoxy resin.

Materials:

Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

Diethyltoluenediamine (DETDA)

Mixing and application tools

Procedure:

Determine the appropriate mix ratio of epoxy resin to DETDA based on the epoxy equivalent

weight (EEW) of the resin and the amine hydrogen equivalent weight (AHEW) of DETDA
(approximately 44.6). A common stoichiometric ratio is around 26.4 parts of DETDA per 100

parts of a standard DGEBA resin.[10]

Pre-warm the epoxy resin to reduce its viscosity if necessary.

Thoroughly mix the epoxy resin and DETDA until a homogeneous mixture is achieved.

Apply the mixture to the desired substrate or pour it into a mold.

The curing can be carried out at ambient temperature, although an elevated temperature

cure (e.g., 80-150°C) is often employed to accelerate the process and enhance the final

properties. The specific curing schedule will depend on the application and desired

performance characteristics.
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Standard Test Methods for Characterizing DETDA-cured
Polymers
The mechanical and physical properties of polyurethane and epoxy systems cured with DETDA
are typically evaluated using standardized test methods, such as those published by ASTM

International.

Hardness (Durometer): ASTM D2240

Tensile Strength and Elongation: ASTM D412

Tear Strength: ASTM D624

Compression Set: ASTM D395

Specific Gravity: ASTM D792

Mandatory Visualizations
This section provides diagrams to visualize key processes and relationships related to DETDA.

Diagram 1: Synthesis of Diethyltoluenediamine (DETDA)

Toluene Diamine (TDA)

High-Pressure Reactor
(290-330°C, 6-8 MPa)Ethylene

Catalyst
(e.g., Al-based or Zeolite)

Solvent Addition
(e.g., Diphenyl Ether) Filtration

Distillation

Recycled Catalyst

Purified DETDA

Click to download full resolution via product page

Caption: A simplified workflow for the industrial synthesis of DETDA.
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Diagram 2: Reaction Mechanism of DETDA with an
Isocyanate

DETDA
(Aromatic Diamine)

Urea Linkage Formation

Nucleophilic Attack

Isocyanate
(R-N=C=O)

Polyurethane-Urea NetworkChain Extension/Crosslinking

Click to download full resolution via product page

Caption: The reaction of DETDA with an isocyanate to form a stable urea linkage.

Diagram 3: Curing Mechanism of Epoxy Resin with
DETDA

DETDA
(Primary & Secondary Amines)

Epoxide Ring Opening

Nucleophilic Attack by Amine Hydrogen

Epoxy Resin
(Epoxide Rings)

Crosslinked Polymer NetworkFormation of Covalent Bonds

Click to download full resolution via product page

Caption: The curing of an epoxy resin initiated by the amine groups of DETDA.

Diagram 4: Logical Relationship - Effect of DETDA
Concentration on Polyurethane Properties
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Increase in DETDA Concentration

Increased Hardness Increased Tensile Strength Decreased Elongation Decreased Pot-Life

Click to download full resolution via product page

Caption: The general effect of increasing DETDA concentration on key polyurethane

properties.

Safety and Handling
DETDA is a chemical that requires careful handling. It is harmful if swallowed or in contact with

skin and can cause serious eye irritation.[11][12][13] May cause damage to organs through

prolonged or repeated exposure.[12] It is also considered very toxic to aquatic life with long-

lasting effects.[12][13]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with

side-shields, and protective clothing.[11][12]

Use in a well-ventilated area or with local exhaust ventilation.[14]

Avoid breathing vapors or mist.

Do not eat, drink, or smoke when handling this product.[11][12]

Wash hands thoroughly after handling.[11]

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from heat

and direct sunlight.[13]

Avoid contact with oxidizing agents and isocyanates during storage.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1629433?utm_src=pdf-body-img
https://www.benchchem.com/product/b1629433?utm_src=pdf-body
https://www.benchchem.com/product/b1629433?utm_src=pdf-body
https://www.polydrive.com/physical-properties-urethanes-specified-astm/
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://home.miracosta.edu/dlr/211exp7.htm
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://home.miracosta.edu/dlr/211exp7.htm
https://www.polydrive.com/physical-properties-urethanes-specified-astm/
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://store.astm.org/d4274-21.html
https://www.polydrive.com/physical-properties-urethanes-specified-astm/
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://www.polydrive.com/physical-properties-urethanes-specified-astm/
https://home.miracosta.edu/dlr/211exp7.htm
https://store.astm.org/d4274-21.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of exposure, follow the first-aid measures outlined in the Safety Data Sheet (SDS). For

detailed toxicological and ecological information, refer to the manufacturer's SDS.[11][12][13]

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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